Cas no 1308-96-9 (Europium(III) oxide)

• Product Name: Europium(III) oxide
• CAS No: 1308-96-9
• MF: Eu₂O₃
• MW: 351.926209449768
• MDL: MFCD00010997
• CID: 41179
• PubChem ID: 24882618
• Update Time: 2025-11-02

Europium(III) oxide Chemical and Physical Properties

Names and Identifiers

• Eu2O3
• Europia
• EINECS 215-165-6
• Q617253
• Europium sesquioxide
• Dieuropium trioxide
• Europiumoxide
• Europium Oxide Powder, 99.995%(REO) Nano
• 1308-96-9
• Europium(3+) oxide
• Europium trioxide
• Europium oxide (Eu2O3)
• Europia (Eu2O3)
• Europium oxide
• EINECS 234-660-8
• Europium(III) oxide, REacton?
• EUROPIUM OXYDATUM
• Europium oxide powder, 99.99%(REO) Nano
• europium(3+);oxygen(2-)
• NS00129843
• Europium oxide (EuO1.5)
• Europium oxide (Eu2O2)
• Europium(III) oxide, REacton(R)
• BAA30896
• 44642614WR
• DTXSID80152733
• UNII-44642614WR
• AEBZCFFCDTZXHP-UHFFFAOYSA-N
• Europium(III) oxide
• DTXCID1075224
• 12020-60-9
• DB-254827
• Europium oxide nanopowder (50 nm)
• 234-660-8

• MDL： MFCD00010997
• Inchi： 1S/2Eu.3O/q2*+3;3*-2
• InChI Key： AEBZCFFCDTZXHP-UHFFFAOYSA-N
• SMILES： [Eu+3].[Eu+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 353.82700
• Monoisotopic Mass: 353.827
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3A^2

Experimental Properties

• Color/Form: White and slightly rose red powder.
• Density: 7.42 g/mL at 25 °C(lit.)
• Melting Point: 2291°C
• Boiling Point: 3790°C
• Flash Point: °C
• Solubility: Insoluble in water.
• Water Partition Coefficient: Soluble in acids. Insoluble in water.
• PSA: 43.37000
• LogP: -0.30600
• Merck: 14,3904
• Sensitiveness: Hygroscopic
• Solubility: Insoluble in water, soluble in acid.

Europium(III) oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：LE8053000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide organides Lanthanide oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Europium(III) oxide

Comprehensive Guide to Europium(III) Oxide (CAS No. 1308-96-9): Properties, Applications, and Market Trends

Europium(III) oxide (CAS No. 1308-96-9), also known as europium oxide or Eu2O3, is a critical rare-earth compound widely used in advanced technologies. This inorganic compound belongs to the lanthanide series and is prized for its unique luminescent and catalytic properties. With the increasing demand for rare-earth materials in electronics, energy, and medical applications, europium oxide has gained significant attention in both industrial and research communities.

The chemical formula of Europium(III) oxide is Eu₂O₃, and it typically appears as a pale pink or white powder. This compound is highly stable under normal conditions, with a melting point of approximately 2350°C. One of the most remarkable features of Eu2O3 is its excellent phosphorescent properties, making it indispensable in display technologies and lighting applications. Researchers are particularly interested in its ability to emit bright red light when excited, a property that has revolutionized color television and LED displays.

In recent years, the applications of europium(III) oxide have expanded significantly. The compound plays a crucial role in:
- Phosphors for LED lighting and energy-efficient displays
- Fluorescent materials in biomedical imaging
- Nuclear reactor control rods due to its neutron absorption capabilities
- Catalysts in organic synthesis and petroleum refining

The global market for europium oxide has seen steady growth, driven by the booming electronics industry and renewable energy sector. According to market analysts, the increasing adoption of europium-doped phosphors in smartphone screens, television displays, and automotive lighting has created new opportunities for manufacturers. However, the supply chain faces challenges due to the limited availability of rare-earth elements and geopolitical factors affecting mining operations.

From a technical perspective, Europium(III) oxide exhibits several interesting characteristics that make it valuable for research:
- High refractive index (n = 1.9-2.0) for optical applications
- Strong absorption in the UV spectrum
- Excellent thermal and chemical stability
- Unique magnetic properties at low temperatures

Recent advancements in nanotechnology have opened new possibilities for Eu2O3 applications. Scientists are exploring:
- Europium oxide nanoparticles for advanced security inks and anti-counterfeiting measures
- Quantum dot technologies incorporating europium-doped materials
- Novel biomedical sensors using europium-based luminescent probes

Environmental considerations regarding europium(III) oxide production and recycling have become increasingly important. While the compound itself is not classified as hazardous, the mining and processing of rare-earth elements raise ecological concerns. Researchers are actively developing:
- More efficient extraction methods to reduce environmental impact
- Recycling technologies for europium-containing products
- Alternative materials that can partially replace Eu2O3 in certain applications

Quality specifications for Europium(III) oxide vary depending on application requirements. High-purity grades (99.9%-99.999%) are essential for electronic and optical uses, while industrial-grade material may be suitable for some catalytic applications. Key parameters include:
- Rare-earth purity levels
- Particle size distribution
- Specific surface area
- Trace metal content

The future of europium oxide looks promising, with emerging applications in:
- Next-generation display technologies (microLEDs, flexible displays)
- Quantum computing components
- Advanced radiation detection systems
- Photovoltaic devices for solar energy conversion

For researchers and industry professionals working with Europium(III) oxide, proper handling and storage are essential. While not classified as dangerous, the powder form requires standard laboratory precautions. Recommended practices include:
- Storage in airtight containers to prevent moisture absorption
- Use of appropriate personal protective equipment when handling powders
- Avoidance of strong acids that may dissolve the material

In conclusion, Europium(III) oxide (CAS No. 1308-96-9) remains a vital material in modern technology, with its importance growing as new applications emerge. The compound's unique optical properties, combined with its chemical stability, ensure its continued relevance in fields ranging from consumer electronics to cutting-edge scientific research. As the global demand for rare-earth materials increases, innovations in europium oxide production and application will play a crucial role in shaping future technological advancements.